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Compound of Interest

1-Bromo-4-
Compound Name:
(phenylethynyl)benzene

Cat. No.: B089151

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-
Bromo-4-(phenylethynyl)benzene, including detailed operational and disposal plans. Our
goal is to be your preferred source for laboratory safety and chemical handling information,
building trust by providing value beyond the product itself.

I. Chemical and Physical Properties

A clear understanding of the chemical and physical properties of 1-Bromo-4-
(phenylethynyl)benzene is fundamental to its safe handling.

Property Value Reference
Molecular Formula C14HoBr [1]
Molecular Weight 257.13 g/mol [1]
Appearance Solid [2]
Melting Point 176 - 178 °C [2]

Room Temperature (Sealed in
Storage Temperature N
dry conditions)
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Il. Hazard Identification and Safety Precautions

1-Bromo-4-(phenylethynyl)benzene presents several hazards that require strict adherence to
safety protocols.

Signal Word: Warning

Hazard Statements:

e Harmful if swallowed.[3][4]

o Causes skin irritation.[3]

o Causes serious eye irritation.[3][4]
o May cause respiratory irritation.[3]

Precautionary Statements:

Wash hands and any exposed skin thoroughly after handling.[3][5][6]

¢ Do not eat, drink, or smoke when using this product.[3][4][5]

o Wear protective gloves, protective clothing, eye protection, and face protection.[3][5][6]
e Avoid breathing dust, fume, gas, mist, vapors, or spray.[5][7]

» Use only outdoors or in a well-ventilated area.[3][5][7]

o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.[5][7][8]

lll. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-Bromo-4-
(phenylethynyl)benzene to minimize exposure and ensure personal safety.
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PPE Category

Item

Specifications and
Guidelines

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Must meet ANSI Z87.1
standards. A face shield should
be worn in addition to goggles
when there is a splash hazard.
[91[10]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

Inspect gloves for integrity
before each use. Change
gloves frequently and
immediately if contaminated,

torn, or punctured.

Flame-resistant lab coat.

A closed lab coat that extends
below the knee is

recommended.[9]

Closed-toe shoes.

No open-toed shoes or
sandals are permitted in the

laboratory.[9]

Respiratory Protection

NIOSH-approved respirator.

Required when engineering
controls are not sufficient to
maintain exposure below

permissible limits, or during

emergency situations.[10][11]

IV. Operational Plan: Step-by-Step Handling

Protocol

This section provides a detailed, procedural guide for the safe handling of 1-Bromo-4-

(phenylethynyl)benzene from receipt to disposal.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[5][7]
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e Ensure that an eyewash station and safety shower are readily accessible and in good
working order.[3][5]

e Remove all potential ignition sources from the work area.[5][7]

o Have appropriate fire extinguishing media readily available (e.g., COz2, dry chemical, or
foam).[5][12]

2. Handling the Chemical:
» Before use, allow the container to reach room temperature.
o Carefully open the container on a stable surface.

» Weigh and dispense the required amount of the solid chemical using a clean spatula. Avoid
generating dust.[2]

« If creating a solution, add the solid to the solvent slowly while stirring.

o Keep the container tightly closed when not in use.[5][7][13]

3. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][5][7]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[5]

V. Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation

First Aid and Response Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3][4][5]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[3][5]

Inhalation

Move the victim to fresh air and keep them in a
position comfortable for breathing. If not
breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical
attention.[3][5][14]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[3][5]

Spill

Evacuate the area. Wear appropriate PPE. For
a small spill, carefully sweep up the solid
material, avoiding dust generation, and place it
in a suitable, labeled container for disposal.[2]
For a large spill, contain the spill and absorb it
with an inert material. Prevent entry into

waterways.

VI. Disposal Plan

All waste materials must be handled and disposed of in accordance with local, state, and

federal regulations.

o Chemical Waste: Dispose of 1-Bromo-4-(phenylethynyl)benzene and any contaminated

materials in a designated hazardous waste container.[5] The container must be properly
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labeled with the chemical name and associated hazards.

o Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be collected

in a designated waste container for hazardous materials.
e Do not dispose of this chemical down the drain or in the regular trash.[4]

VIl. Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 1-Bromo-4-

(phenylethynyl)benzene.

Reuse I Temporary Storage
»  (Closed Container)

Store unused material

Waste Collection
(Labeled Container)

Decontamination
(Work Area, Glassware)
If spill/exposure occurs
> Emergency
uuuuu te  (Spill/Exposure)

Dispose

Y

Proceed with caution Handling Transfer to reaction Reaction/Use
(Fume Hood, PPE) ™| (Weighing, Dispensing)

Waste Disposal
(Hazardous Waste)

After use
Dispose of rinse

Click to download full resolution via product page

Caption: Workflow for handling 1-Bromo-4-(phenylethynyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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